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Compound of Interest

Compound Name: 2,5-Furandimethanol

Cat. No.: B016202

2,5-Furandimethanol: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Furandimethanol (FDM), a bio-derived platform chemical, is attracting significant attention
across the pharmaceutical, polymer, and materials science sectors.[1][2][3] This technical guide
provides an in-depth overview of the chemical and physical properties of 2,5-
Furandimethanol, tailored for researchers, scientists, and professionals in drug development.
This document summarizes key quantitative data, outlines experimental methodologies for its
synthesis and purification, and presents a visualization of its primary synthesis pathway.

Chemical and Physical Properties

2,5-Furandimethanol (CAS No. 1883-75-6) is a white or off-white crystalline solid.[2][4] Itis a
furan derivative characterized by two hydroxymethyl groups attached at the 2 and 5 positions
of the furan ring.[5] This structure, particularly the presence of the hydroxyl groups and the
furan ring, imparts high reactivity and structural versatility, making it a valuable intermediate in
the synthesis of a wide range of chemical entities, including drug molecules.[6]

Quantitative Data Summary
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The key physical and chemical properties of 2,5-Furandimethanol are summarized in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula CeHsOs3 517181191

Molecular Weight 128.13 g/mol [51[718]1[10]
White to off-white or sandy

Appearance ] [1112]14]
brown powder/solid

Melting Point 74-77 °C [11[21[7]

- ) 275.00 to 276.00 °C @ 760.00

Boiling Point ) [819]
mm Hg (estimated)

Density ~1.3 g/cm?3 [O1[11]

_ 120.3 °C (249.0 °F) TCC

Flash Point . [819]
(estimated)
Soluble in water, ethanol,
acetone, pyridine,

Solubility tetrahydrofuran. Insoluble in [4]

ethane, toluene, and

dichloroethane.

Vapor Pressure

0.002000 mmHg @ 25.00 °C

(estimated)

[8]

LogP (o/w)

-1.326 (estimated)

[8]

Chemical Reactivity

The chemical behavior of 2,5-Furandimethanol is dominated by its two primary functional

groups: the hydroxyl groups and the furan ring.

o Hydroxyl Groups: The two hydroxyl groups can undergo a variety of common alcohol

reactions, such as esterification, etherification, and condensation.[6] This reactivity allows for
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the straightforward incorporation of the furan moiety into larger molecules, such as
polyesters and polyurethanes.[2][7]

e Furan Ring: The furan ring is an aromatic heterocycle that can participate in electrophilic
substitution and nucleophilic addition reactions under specific conditions.[6] The double
bonds within the furan ring can also undergo hydrogenation, leading to the formation of 2,5-
bis(hydroxymethyl)tetrahydrofuran.[12]

Experimental Protocols

The following sections detail generalized methodologies for the synthesis and purification of
2,5-Furandimethanol, based on commonly cited laboratory and industrial practices.

Synthesis via Hydrogenation of 5-Hydroxymethylfurfural
(HMF)

The most prevalent method for the synthesis of 2,5-Furandimethanol is the selective
hydrogenation of 5-Hydroxymethylfurfural (HMF), a key bio-based platform chemical derived
from carbohydrates.[11][12]

Objective: To selectively reduce the aldehyde group of HMF to a hydroxyl group, yielding FDM.
Materials:

e 5-Hydroxymethylfurfural (HMF)

Solvent (e.g., ethanol, methanol, water, or solvent-free conditions)[12][13]

Hydrogen gas (Hz) or a hydrogen donor (e.g., formic acid)[14][15]

Catalyst (e.g., Pt/C, Ru/C, Co-NC, Cu-based catalysts)[12][13][14]

High-pressure batch reactor
Procedure:

o The HMF substrate is dissolved or suspended in the chosen solvent within a high-pressure
reactor.
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o The selected catalyst is added to the mixture. The choice of catalyst is crucial for achieving
high selectivity towards FDM.

e The reactor is sealed and purged with an inert gas before being pressurized with hydrogen
to the desired pressure (e.g., 5 to 50 bar).[12][13]

e The reaction mixture is heated to the target temperature (e.g., 70-140 °C) and agitated for a
specified duration (e.g., 1-16 hours).[12][14]

e Upon completion, the reactor is cooled, and the pressure is carefully released.
e The catalyst is removed from the reaction mixture by filtration.

e The solvent is removed under reduced pressure to yield the crude 2,5-Furandimethanol
product.

Purification by Adsorption Chromatography

A common method for purifying technical grade 2,5-Furandimethanol involves adsorption
chromatography.[2][4]

Objective: To remove impurities from crude 2,5-Furandimethanol.
Materials:

e Crude 2,5-Furandimethanol

» Deionized water

e Adsorbent resin (e.g., medium polar adsorption resin)[2]

o Chromatography column

Procedure:

e The crude 2,5-Furandimethanol is dissolved in deionized water, typically at an elevated
temperature (e.g., 90°C), to create a solution.[2][4]
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e This solution is then passed through a chromatography column packed with a suitable
adsorbent resin.[2][4]

e The adsorption process is carried out at a controlled temperature and flow rate to ensure
efficient separation of the target compound from impurities.[2]

e The purified 2,5-Furandimethanol solution is collected.

e The final product is obtained after the removal of water, typically through dehydration or
evaporation.[2][4]

Visualizations

The following diagram illustrates a key logical relationship in the production and utility of 2,5-
Furandimethanol.
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Caption: Synthesis and application pathway of 2,5-Furandimethanol.

Safety and Handling

2,5-Furandimethanol is harmful if swallowed, in contact with skin, or if inhaled.[10][16] It can
cause skin and serious eye irritation.[16]

Precautions for Safe Handling:

e Avoid contact with skin, eyes, and clothing.[10]
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e Use only in a well-ventilated area or in a chemical fume hood.[9]

e Avoid the formation of dust and aerosols.[10]

e Wash hands thoroughly after handling.[10]

Conditions for Safe Storage:

o Keep the container tightly sealed in a cool, dry, and well-ventilated place.[10]

» Store away from heat, sparks, and open flames.[9]

o Recommended storage temperature is between 2-8°C.[9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side shields.[17]

» Skin Protection: Wear protective gloves and impervious clothing.[10][17]

o Respiratory Protection: If exposure limits are exceeded, use a suitable respirator.[17]

In case of accidental release, avoid dust formation and eliminate all ignition sources.[17]
Collect the spillage and dispose of it in accordance with local, state, and federal regulations.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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